
Commercial Suppliers of Tafluprost-d7: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tafluprost-d7

Cat. No.: B15143771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial suppliers

of Tafluprost-d7, a deuterated analog of the prostaglandin F2α derivative, Tafluprost. This

guide is intended to assist researchers, scientists, and drug development professionals in

sourcing high-quality Tafluprost-d7 for various research applications, including

pharmacokinetic studies, metabolic profiling, and as an internal standard in analytical methods.

Introduction to Tafluprost and its Deuterated Analog
Tafluprost is a potent prostaglandin F2α analog used in the treatment of open-angle glaucoma

and ocular hypertension. Its mechanism of action involves increasing the uveoscleral outflow of

aqueous humor, thereby reducing intraocular pressure. The deuterated version, Tafluprost-d7,

is a valuable tool in research and development due to the incorporation of seven deuterium

atoms. This isotopic labeling provides a distinct mass signature, making it an ideal internal

standard for mass spectrometry-based bioanalytical assays, enabling precise and accurate

quantification of Tafluprost in biological matrices.

Commercial Supplier Analysis
A thorough investigation has identified several key commercial suppliers of deuterated

Tafluprost. The following table summarizes the available quantitative data for Tafluprost-d7
and a closely related analog, Tafluprost-d4, from these vendors.
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Supplier
Product
Name

Catalog
No.

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantitie
s

Santa Cruz

Biotechnol

ogy, Inc.

Tafluprost-

d7
sc-217777

C₂₅H₂₇D₇F

₂O₅
459.57

Information

not readily

available

Information

not readily

available

Cayman

Chemical

Tafluprost-

d4
9002405

C₂₅H₃₀D₄F

₂O₅
456.6

≥99%

deuterated

forms (d₁-

d₄)

100 µg,

500 µg, 1

mg

Pharmaffili

ates

Tafluprost-

d7

PA STI

080780

C₂₅H₂₇D₇F

₂O₅
459.57

Information

not readily

available

Information

not readily

available

Note: Data is based on publicly available information and may be subject to change. It is

recommended to contact the suppliers directly for the most current product specifications and

availability.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Tafluprost-d7 are not widely

published. However, based on the general synthesis of Tafluprost and the analysis of related

prostaglandin analogs, the following methodologies are likely applicable.

Synthesis of Tafluprost-d7
The synthesis of Tafluprost-d7 would likely follow a similar multi-step synthetic route to that of

unlabeled Tafluprost, with the introduction of deuterium atoms at a strategic point in the

synthesis. This typically involves the use of deuterated starting materials or reagents. A

plausible approach would be the deuteration of a key intermediate in the prostaglandin

synthesis pathway.

Analytical Methods
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Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the primary analytical technique for

the quantification of Tafluprost and its metabolites in biological samples. The use of a stable

isotope-labeled internal standard like Tafluprost-d7 is crucial for accurate and precise

quantification.

A typical LC-MS/MS protocol would involve:

Sample Preparation: Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate

the analyte from the biological matrix (e.g., plasma, aqueous humor).

Chromatographic Separation: Reversed-phase HPLC with a C18 column to separate

Tafluprost from other endogenous components.

Mass Spectrometric Detection: Electrospray ionization (ESI) in positive or negative ion

mode, with multiple reaction monitoring (MRM) to detect the specific parent-daughter ion

transitions for both Tafluprost and Tafluprost-d7.

Nuclear Magnetic Resonance (NMR) Spectroscopy would be employed to confirm the structure

and determine the positions and extent of deuterium incorporation in the final product. Both ¹H

and ¹³C NMR spectra would be acquired and compared to the spectra of the unlabeled

Tafluprost standard.

Visualizing the Supply and Analysis Workflow
The following diagrams, generated using the DOT language, illustrate the logical flow of

sourcing and utilizing Tafluprost-d7 in a research setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15143771?utm_src=pdf-body
https://www.benchchem.com/product/b15143771?utm_src=pdf-body
https://www.benchchem.com/product/b15143771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Researcher Supplier Identification

Santa Cruz
Biotechnology

Cayman
Chemical

Pharmaffiliates

Quotation & Ordering Tafluprost-d7 Delivery Research Application

Biological Sample

Spike with Tafluprost-d7

Sample Preparation
(SPE or LLE)

LC-MS/MS Analysis

Data Analysis

Quantification of Tafluprost

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

To cite this document: BenchChem. [Commercial Suppliers of Tafluprost-d7: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143771#commercial-suppliers-of-tafluprost-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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